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Compound of Interest

Compound Name: Lithium 2-(pyridazin-4-yl)acetate
CAS No.: 1217295-84-5
Cat. No.: B1145855
Get Quote
. J

Part 1: Executive Safety Assessment

STOP & READ: Before handling this compound for disposal, you must distinguish its chemical
nature from other "lithium" compounds.

¢ Chemical Nature: This is a lithium salt of a carboxylic acid (carboxylate), not an
organolithium reagent (like n-Butyllithium).

+ Reactivity Profile: It is generally stable under ambient conditions and is not pyrophoric. It
does not require the extreme quenching protocols used for alkyl-lithiums.

e Primary Hazards:
o Acute Toxicity (Oral): Harmful if swallowed (due to Lithium content).[1]
o lrritation: Causes skin, eye, and respiratory irritation (H315, H319, H335).

o Environmental: Potential aquatic toxicity; do not release into drains.[2]
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Part 2: Physicochemical Characterization for Waste

Profiling

To properly categorize this waste for your facility's hazardous waste contractor, use the

following profile derived from the parent acid [2-(pyridazin-4-yl)acetic acid] and general lithium

salts.
Property Specification Operational Implication
Unique identifier for waste
CAS Number 1217295-84-5

manifests.

Molecular Formula

Nitrogen content requires
incineration with scrubber
(NOx control).

Physical State

Solid (Powder)

Dust generation is a primary

inhalation risk during transfer.

Can be disposed of in aqueous

Solubility Soluble in water/polar solvents o
waste streams if dissolved.
Likely "Non-Regulated" unless
mixed with solvents, but best
RCRA Status Not P- or U-listed practice is to manage as

Hazardous Waste due to
Lithium.

Incompatibilities

Strong Oxidizers, Strong Acids

Do not commingle with Nitric
Acid or Peroxides in waste

containers.

Part 3: Disposal Decision Logic (Visualized)

The following decision tree outlines the correct workflow for disposing of Lithium 2-(pyridazin-

4-yl)acetate based on its state (Solid vs. Liquid).
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Waste: Lithium 2-(pyridazin-4-yl)acetate

Determine Physical State

Pure Solid / Powder

Solution / Reaction Mix
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(Label: Toxic Solid)

Identify Solvent
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Organic (DMSO, MeOH, etc.)

Preferred Method

\

Check pH (Adjust to 6-9)

Flammable/Organic
Waste Stream

Aqueous Waste Stream

(Heavy Metals/Lithium)

Lab Pack for Incineration
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Figure 1: Decision tree for the segregation and disposal of Lithium 2-(pyridazin-4-yl)acetate
waste streams.

Part 4: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Expired or Surplus)

Objective: Isolate the solid to prevent dust inhalation and environmental leaching.

» PPE Required: Nitrile gloves, safety goggles, and a lab coat. If handling >10g of fine powder
outside a fume hood, use an N95 dust mask.

» Container Selection: Use a clear, wide-mouth HDPE (High-Density Polyethylene) or glass jar
with a screw-top lid.

e Transfer:
o Place the waste container inside a fume hood.

o Transfer the solid using a spatula or funnel. Do not pour directly from a height to avoid
dusting.

o Wipe the threads of the jar with a damp Kimwipe to ensure a tight seal. Dispose of the
Kimwipe in the same container.

e Labeling:
o Affix a hazardous waste label.
o Chemical Name: "Lithium 2-(pyridazin-4-yl)acetate".[3][4]
o Hazards: Check "Toxic" and "lrritant”.
o Constituents: "Lithium salts, Organic solid".

» Storage: Store in the "Solid Waste" satellite accumulation area until pickup.

Protocol B: Disposal of Solutions (Reaction Mixtures)

Objective: Prevent inadvertent reactions in the waste drum.
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e Segregation:

o Organic Solvents: If the compound is dissolved in methanol, DMSO, or DMF, dispose of it
in the Organic/Flammable Waste container. The lithium concentration is usually low
enough to be accepted by standard incineration streams.

o Agqueous Solutions: If dissolved in water/buffer, check the pH. If acidic, neutralize to pH 6-9
using Sodium Bicarbonate before adding to the Aqueous Waste container.

o Compatibility Check: Ensure the waste container does not contain strong acids (e.g.,
concentrated HCI, H2SOa4). While this salt is stable, mixing lithium salts with strong acids can
generate heat or precipitate the parent acid.

Protocol C: Empty Container Management

» Triple Rinse: Triple rinse the empty original bottle with a suitable solvent (water or methanol).

¢ Rinsate Disposal: Pour the rinsate into the appropriate liquid waste container (see Protocol
B).

o Defacing: Deface the original label using a marker.

» Disposal: Discard the clean, defaced container in the regular glass/plastic trash (unless your
facility requires all chemical bottles to be treated as glass waste).

Part 5: Emergency Procedures (Spills)

In the event of a spill during transport to the waste area:
 |solate: Evacuate the immediate area if dust is airborne.[5]
o PPE: Don gloves, goggles, and a dust mask/respirator.

» Containment:

o Solid Spill: Cover with wet paper towels to suppress dust. Scoop up the wet material and
place it in a waste jar.

o Liquid Spill: Absorb with vermiculite or standard spill pads.
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o Decontamination: Wipe the surface with water and soap. The compound is water-soluble and
cleans up easily.

» Reporting: Report the spill to your EHS officer, specifically mentioning the presence of
Lithium, as this may trigger specific reporting thresholds in some jurisdictions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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